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Compound of Interest

Compound Name: Dimethylgermanium dichloride

Cat. No.: B073609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a formal Safety Data Sheet (SDS). Always refer to the official SDS from the manufacturer

before handling Dimethylgermanium dichloride.

Introduction
Dimethylgermanium dichloride ((CH₃)₂GeCl₂) is an organogermanium compound utilized in

various research and synthetic applications, including proteomics research and as an

intermediate in chemical synthesis.[1][2] As a reactive organometallic halide, a thorough

understanding of its hazardous properties and the implementation of stringent safety protocols

are imperative for its safe handling in a laboratory setting. This guide provides a

comprehensive overview of the safety information for Dimethylgermanium dichloride,

including its physicochemical properties, toxicological profile, and detailed procedural

recommendations.

Physicochemical and Identification Data
Proper identification and knowledge of the physical and chemical properties of a substance are

fundamental to its safe handling.
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Identifier Value

Chemical Name Dimethylgermanium dichloride

Synonyms

Dichlorodimethylgermane,

Dimethyldichlorogermane, Germane,

dichlorodimethyl-[3][4][5][6][7][8]

CAS Number 1529-48-2[2][3][4][5][6][7][8][9][10]

EC Number 216-216-5[1][3][5][6][10][11]

Molecular Formula C₂H₆Cl₂Ge[2][3][4][5][6][7][8][9][10]

Molecular Weight 173.62 g/mol [4][7][8][10][12]

Property Value

Appearance Colorless to straw-colored liquid[1][5][12][13]

Odor Hydrogen chloride-like[12]

Melting Point -22 °C[1][10]

Boiling Point 123-124 °C[1][10][11]

Density 1.505 g/mL at 25 °C[10]

Flash Point 32 °C (90 °F) - closed cup[1][10][11]

Water Solubility Reacts with water[10][12]

Hazard Identification and Classification
Dimethylgermanium dichloride is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor[3][12]

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[3][12]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[12]

GHS Pictograms:

Flame (GHS02)

Corrosion (GHS05)

Signal Word: Danger[3][9][12][13]

Experimental Protocols for Hazard Determination
The hazard classification of Dimethylgermanium dichloride is based on data derived from

experimental testing or reliable predictive models. Below are detailed methodologies for key

experiments relevant to its classification.

Flash Point Determination (Closed-Cup Method)
Objective: To determine the lowest temperature at which the vapors of Dimethylgermanium
dichloride can ignite.

Methodology (based on Pensky-Martens Closed-Cup Tester - ASTM D93):

A sample of Dimethylgermanium dichloride is placed in a test cup, and the lid is securely

closed.[5][14]

The sample is heated at a slow, constant rate while being stirred to ensure temperature

uniformity.[14]

An ignition source is directed into the cup at regular temperature intervals.
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The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite with a distinct flash.[1][5]

In Vitro Skin Corrosion: Reconstructed Human
Epidermis (RhE) Test (OECD Test Guideline 431)
Objective: To assess the potential of Dimethylgermanium dichloride to cause skin corrosion.

Methodology:

A three-dimensional Reconstructed Human Epidermis (RhE) model, which mimics the

properties of the upper layers of human skin, is used.[3][13][15]

A precise amount of Dimethylgermanium dichloride is applied topically to the surface of

the RhE tissue.[13]

The chemical is exposed to the tissue for specific time points (e.g., 3 minutes and 1 hour).

[13]

Following exposure, the viability of the skin cells is determined using a cell viability assay,

such as the MTT assay.[3][15]

The percentage of viable cells is compared to a negative control. A reduction in cell viability

below certain thresholds indicates that the substance is corrosive.[13]

In Vitro Eye Damage/Irritation: Bovine Corneal Opacity
and Permeability (BCOP) Test (OECD Test Guideline 437)
Objective: To evaluate the potential of Dimethylgermanium dichloride to cause serious eye

damage.

Methodology:

Corneas are obtained from the eyes of freshly slaughtered cattle.

The test substance is applied to the epithelial surface of the cornea.

The cornea is incubated for a defined period.
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Two endpoints are measured:

Corneal Opacity: The degree of cloudiness of the cornea is measured using an

opacitometer.

Corneal Permeability: The passage of a fluorescent dye (e.g., sodium fluorescein) through

the full thickness of the cornea is quantified with a spectrophotometer.

The opacity and permeability values are used to calculate an in vitro irritancy score, which

predicts the potential for eye damage.

Safe Handling and Storage
Due to its reactive and hazardous nature, strict protocols must be followed when handling and

storing Dimethylgermanium dichloride.

Engineering Controls:

Work with Dimethylgermanium dichloride should be conducted exclusively in a certified

chemical fume hood to prevent inhalation of vapors.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[16]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection: A flame-resistant lab coat and chemical-resistant gloves (e.g., neoprene or

nitrile rubber) are required.[16]

Respiratory Protection: If there is a risk of exceeding exposure limits, a NIOSH-approved

respirator with an appropriate cartridge should be used.

Handling Procedures:

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent reactions with air and

moisture.[12]
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Use non-sparking tools and explosion-proof equipment.[9][12]

Ground and bond containers and receiving equipment to prevent static discharge.[12]

Avoid contact with skin, eyes, and clothing.[12]

Do not breathe vapors or mists.[9]

Storage Conditions:

Store in a cool, dry, and well-ventilated area designated for flammable and corrosive

materials.[12][15]

Keep containers tightly closed and sealed under an inert gas.[12][16]

Store away from heat, sparks, open flames, and other ignition sources.[12]

Incompatible materials to avoid include water, strong oxidizing agents, and finely powdered

metals.[9][13]

Emergency Procedures
Immediate and appropriate response is critical in the event of an emergency involving

Dimethylgermanium dichloride.

First Aid Measures
Inhalation: Move the victim to fresh air. If not breathing, provide artificial respiration. Seek

immediate medical attention.[13]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[13][15]

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,

including under the eyelids. Seek immediate medical attention.[1][13][15]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1][12]
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Spill and Leak Procedures
Evacuate personnel from the area.

Remove all sources of ignition.

Ventilate the area.

Wear appropriate personal protective equipment.

For small spills, absorb with a dry, non-combustible material such as dry sand or vermiculite.

[12]

Collect the absorbed material into a sealed, dry container for disposal.[12]

Do not use water to clean up spills.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder or carbon dioxide.[12]

Unsuitable Extinguishing Media: DO NOT use water or foam, as Dimethylgermanium
dichloride reacts with water.[12]

Firefighters should wear self-contained breathing apparatus and full protective gear.[9]

Waste Disposal
Dispose of waste Dimethylgermanium dichloride and contaminated materials as hazardous

waste in accordance with all federal, state, and local regulations.[12] Do not dispose of it in the

sewer system.

Visualized Workflows and Relationships
GHS Hazard Communication Workflow
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Hazard Classification
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Caption: GHS Hazard Communication for Dimethylgermanium Dichloride.

Spill Response Procedure
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Caption: Spill Response Workflow for Dimethylgermanium Dichloride.
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First Aid for Different Exposure Routes
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Caption: First Aid Measures for Dimethylgermanium Dichloride Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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